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Compound of Interest

Compound Name: Tedizolid-13C,d3

Cat. No.: B15566777

For researchers and professionals in drug development, the proper disposal of chemical
compounds is a cornerstone of laboratory safety and environmental responsibility. This guide
provides detailed, procedural instructions for the safe handling and disposal of Tedizolid-
13C,d3, a stable isotope-labeled version of the antibiotic Tedizolid.

Tedizolid-13C,d3 is labeled with stable, non-radioactive isotopes (Carbon-13 and Deuterium).
[1][2][3] Consequently, its disposal does not necessitate special precautions for radioactivity.[1]
[2] Instead, it should be managed as a hazardous chemical waste, following the same
protocols as its parent compound, Tedizolid, in compliance with local, state, and federal
regulations.[3][4][5][6]

Key Chemical and Safety Data

Understanding the properties of Tedizolid is crucial for its safe handling and disposal. The
following table summarizes key quantitative data for the parent compound.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15566777?utm_src=pdf-interest
https://www.benchchem.com/product/b15566777?utm_src=pdf-body
https://www.benchchem.com/product/b15566777?utm_src=pdf-body
https://www.benchchem.com/product/b15566777?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Prucalopride_13C_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Prucalopride_13C_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Tedizolid%20Solid%20Formulation_HH_ID_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Tedizolid%20Injection%20Formulation_HH_AR_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Tedizolid%20Solid%20Formulation_HH_CA_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Reference
Molecular Formula C17H15FN603 [7]
Molecular Weight 370.34 g/mol [7]
Melting Point 201 °C/393.8 °F [7]
Appearance Off-white solid powder [7]

Suspected of damaging the
unborn child. May cause
damage to organs through
Hazard Statements (41618191
prolonged or repeated
exposure. Very toxic to aquatic

life with long-lasting effects.

Disposal Workflow for Tedizolid-13C,d3

The logical flow for the proper disposal of Tedizolid-13C,d3 is illustrated below. This process
ensures that all forms of waste are correctly identified, segregated, and prepared for final
disposal.
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Caption: Logical workflow for the disposal of Tedizolid-13C,d3.
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Detailed Disposal Protocols

The following methodologies provide step-by-step guidance for the key stages of Tedizolid-
13C,d3 disposal.

l. Immediate Safety and Handling

Before beginning any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE).[4][5][6][9]

e Recommended PPE:
o Chemical-resistant gloves
o Safety goggles with side-shields
o Impervious laboratory coat

« Handling: All handling of Tedizolid-13C,d3 should occur in a well-ventilated area, such as a
chemical fume hood, to minimize dust generation and accumulation.[4][5][6] Ensure an
eyewash station and safety shower are readily accessible.

Il. Waste Characterization and Segregation

Proper segregation is a critical first step. Tedizolid-13C,d3 waste must be categorized as
hazardous chemical waste and segregated from general and biohazardous waste streams.[10]

DO NOT dispose of Tedizolid-13C,d3 via drain or regular trash.[4][5][10] Flushing antibiotics
down the sink can contribute to the development of antibiotic-resistant bacteria.[11]

e Solid Waste: Includes non-sharp items contaminated with Tedizolid-13C,d3, such as gloves,
absorbent paper, empty vials, and contaminated labware (e.g., pipette tips, tubes).

 Liquid Waste: Includes stock solutions, experimental media containing the compound, and
solvent rinsate from cleaning contaminated containers.[10]

o Sharps Waste: Includes any contaminated items that can puncture the skin, such as
needles, Pasteur pipettes, and scalpel blades.
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lll. Waste Collection and Labeling Protocol

Objective: To safely collect and label all forms of Tedizolid-13C,d3 waste.

Materials:

o Dedicated, leak-proof hazardous waste containers compatible with the chemicals.
o Puncture-resistant sharps container.

e "Hazardous Waste" labels.

Procedure:

» Container Selection: Use separate, dedicated containers for solid, liquid, and sharps waste.
[2][10] The original container may be suitable if it is in good condition.[10]

¢ Solid Waste Collection:

o Place all non-sharp solid waste contaminated with Tedizolid-13C,d3 into a designated,
leak-proof solid chemical waste container.[10]

e Liquid Waste Collection:

o Collect all liquid waste in a designated, sealed, and compatible liquid chemical waste
container.[12][13]

o Triple-rinse any emptied containers with a suitable solvent; this rinsate must be collected
as hazardous chemical waste.[10]

e Sharps Waste Collection:

o Place all contaminated sharps directly into a designated puncture-resistant sharps
container.[3] Do not recap, bend, or break needles.

e Labeling:

o Immediately affix a "Hazardous Waste" label to each container.[10][14]
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o The label must include the full chemical name ("Tedizolid-13C,d3"), the date waste
accumulation began, the physical state (solid, liquid), and the location of waste generation.
[10]

IV. Spill Cleanup Protocol

In the event of a spill, follow these procedures.

Objective: To safely contain and clean up a Tedizolid-13C,d3 spill.
Procedure:

e Evacuate: For large spills, evacuate the immediate area and contact your institution's
Environmental Health and Safety (EHS) department.[13]

e Contain: For small spills, contain the spill using an appropriate absorbent material.[13]

o Clean: Sweep or vacuum up the spillage and collect it in a suitable, labeled container for
disposal.[4][5] Avoid creating dust.[4][5]

» Dispose: Dispose of the contaminated absorbent material and any cleanup materials (e.g.,
gloves) as hazardous solid waste.[13]

V. Storage and Final Disposal

Objective: To ensure the final disposal of Tedizolid-13C,d3 waste is conducted in a compliant
and environmentally responsible manner.

Procedure:

o Storage: Store all hazardous waste containers in a designated satellite accumulation area
within the laboratory. Containers must remain closed except when adding waste.[10]

e Engage a Licensed Vendor: All chemical waste must be disposed of through a certified
hazardous waste management company.[1][13]

e Schedule Pickup: Once a container is full, or in accordance with your institution's policies,
submit a hazardous waste pickup request to your EHS office.[10]
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« Documentation: Complete all necessary waste manifest forms as required by your institution
and the disposal vendor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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